(E)-N-(2-hydroxy-2-phenylpropyl)-3-(thiophen-3-yl)acrylamide

• IUPAC Name: (E)-N-(2-hydroxy-2-phenylpropyl)-3-thiophen-3-ylprop-2-enamide
• InChI: InChI=1S/C16H17NO2S/c1-16(19,14-5-3-2-4-6-14)12-17-15(18)8-7-13-9-10-20-11-13/h2-11,19H,12H2,1H3,(H,17,18)/b8-7+
• InChI Key: LVFMDSRVAUWBKC-BQYQJAHWSA-N
• Canonical SMILES: CC(CNC(=O)C=CC1=CSC=C1)(C2=CC=CC=C2)O
• Isomeric SMILES: CC(CNC(=O)/C=C/C1=CSC=C1)(C2=CC=CC=C2)O
• Molecular Formula: C16H17NO2S
• Molecular Weight: 287.4 g/mol

Description

(E)-N-(2-hydroxy-2-phenylpropyl)-3-(thiophen-3-yl)acrylamide is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, making it a valuable tool for researchers in the field of medicine and biochemistry. In

Mechanism of Action

The mechanism of action of (E)-N-(2-hydroxy-2-phenylpropyl)-3-(thiophen-3-yl)acrylamide involves its ability to inhibit the activity of acetylcholinesterase. This inhibition leads to an increase in the levels of acetylcholine in the brain, which can improve cognitive function. Additionally, this compound has been found to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
(E)-N-(2-hydroxy-2-phenylpropyl)-3-(thiophen-3-yl)acrylamide has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase, which can improve cognitive function. Additionally, this compound has been found to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using (E)-N-(2-hydroxy-2-phenylpropyl)-3-(thiophen-3-yl)acrylamide in lab experiments is its ability to inhibit the activity of acetylcholinesterase, which can improve cognitive function. Additionally, this compound has been found to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects. However, one limitation of using this compound in lab experiments is its potential toxicity, which must be carefully monitored.

Future Directions

There are several future directions for the study of (E)-N-(2-hydroxy-2-phenylpropyl)-3-(thiophen-3-yl)acrylamide. One potential direction is the development of this compound as a therapeutic agent for the treatment of diseases such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to explore the potential toxicity of this compound and to develop methods for its safe use in lab experiments. Finally, the mechanism of action of (E)-N-(2-hydroxy-2-phenylpropyl)-3-(thiophen-3-yl)acrylamide should be further explored to better understand its potential therapeutic effects.

Synthesis Methods

The synthesis of (E)-N-(2-hydroxy-2-phenylpropyl)-3-(thiophen-3-yl)acrylamide involves the reaction of 2-hydroxy-2-phenylpropanoic acid with thiophene-3-carboxaldehyde in the presence of a base catalyst. The resulting product is then treated with acryloyl chloride to form the final compound.

Scientific Research Applications

(E)-N-(2-hydroxy-2-phenylpropyl)-3-(thiophen-3-yl)acrylamide has been found to have various scientific research applications. It has been studied as a potential inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This compound has also been found to have antioxidant and anti-inflammatory properties, making it a potential therapeutic agent for the treatment of various diseases.